3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C13H15N3OS/c1-16-12(17)14-15-13(16)18-8-9-5-6-10-3-2-4-11(10)7-9/h5-7H,2-4,8H2,1H3,(H,14,17)
• InChI Key: JGCJPWKDYSOTRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NN=C1SCC2=CC3=C(CCC3)C=C2
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one is not well understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one are not well studied. However, it is believed that this compound may have anti-inflammatory, analgesic, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one in lab experiments is its high purity and stability. However, one of the limitations is the lack of information on its toxicity and potential side effects.

Future Directions

There are several future directions for the research on 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one. One direction is to study its potential as a lead compound for the development of new drugs. Another direction is to study its potential as a building block for the synthesis of new materials with unique properties. Additionally, more research is needed to understand its mechanism of action and potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one involves several steps. The first step involves the reaction of 2,3-dihydroindene with thionyl chloride to form 2,3-dihydro-1H-inden-5-ylmethyl chloride. The second step involves the reaction of 2,3-dihydro-1H-inden-5-ylmethyl chloride with sodium azide to form 2,3-dihydro-1H-inden-5-ylmethyl azide. The third step involves the reaction of 2,3-dihydro-1H-inden-5-ylmethyl azide with methyl isocyanate to form 3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one.

Scientific Research Applications

3-(2,3-dihydro-1H-inden-5-ylmethylsulfanyl)-4-methyl-1H-1,2,4-triazol-5-one has potential applications in various fields of scientific research. One of the potential applications is in the field of medicinal chemistry, where this compound can be used as a lead compound for the development of new drugs. Another potential application is in the field of material science, where this compound can be used as a building block for the synthesis of new materials with unique properties.